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Compound of Interest

Compound Name: PI3K-IN-22

Cat. No.: B599115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the downstream signaling effects of PI3K-
IN-22, a potent dual inhibitor of PI3Ka and mTOR. The information presented herein is
intended to support research and development efforts in oncology and related fields by
elucidating the molecular mechanisms of this compound and providing practical experimental
guidance.

Core Mechanism of Action: Dual Inhibition of PI3Ka
and mTOR

PI3K-IN-22 exerts its biological effects by targeting two critical nodes in the phosphatidylinositol
3-kinase (PI3K) signaling pathway: PI3Ka and the mammalian target of rapamycin (nTOR).[1]
This dual inhibition leads to a comprehensive blockade of the PIBK/AKT/mTOR axis, a central
regulator of cell growth, proliferation, survival, and metabolism that is frequently hyperactivated
in cancer.[2][3][4]

The primary mechanism involves the inhibition of PI3Ka, which prevents the conversion of
phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate
(PIP3).[3] This, in turn, blocks the recruitment and activation of downstream effectors such as
AKT.[5] Concurrently, direct inhibition of mMTOR, a serine/threonine kinase that functions in two
distinct complexes (IMTORC1 and mTORC?2), further disrupts downstream signaling.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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